Cas no 1261737-49-8 (C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine)

• Product Name: C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine
• CAS No: 1261737-49-8
• MF: C₁₅H₁₁F₆N
• MW: 319.244964838028
• CID: 4990903
• Update Time: 2025-05-20

C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine

• Inchi： 1S/C15H11F6N/c16-14(17,18)12-3-1-2-9(7-12)10-4-5-13(15(19,20)21)11(6-10)8-22/h1-7H,8,22H2
• InChI Key： VVWQYVCGUAITDK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CN)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine

C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261737-49-8): An Overview of Its Structure, Properties, and Applications

C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261737-49-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its biphenyl core substituted with trifluoromethyl groups and a methylamine moiety, which endow it with distinct physical and chemical properties.

The molecular formula of C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine is C₁₉H₁₅F₆N, and its molecular weight is approximately 385.32 g/mol. The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. These groups also contribute to the compound's hydrophobicity, making it suitable for applications where solubility in organic solvents is desired.

In terms of physical properties, C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine is typically a white to off-white solid at room temperature. It exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. The compound's melting point is around 120-125°C, and it has a low vapor pressure, which makes it relatively safe to handle in laboratory settings.

The chemical structure of C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided detailed insights into the compound's molecular conformation and electronic properties. For instance, the presence of the trifluoromethyl groups can be easily detected by their characteristic signals in the NMR spectrum, while the mass spectrometry data confirm the molecular weight and provide information on fragmentation patterns.

In the field of medicinal chemistry, C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The trifluoromethyl groups were found to enhance the binding affinity of the molecule to its target protein, thereby improving its efficacy.

Beyond medicinal applications, C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced functional materials. For instance, studies have shown that this compound can be used as a building block for constructing organic semiconductors with improved charge transport properties. The biphenyl core provides a rigid planar structure that facilitates π-stacking interactions, while the trifluoromethyl groups enhance electron mobility.

The synthesis of C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions to form the biphenyl core followed by functionalization steps to introduce the trifluoromethyl and methylamine groups. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

In conclusion, C-(4,3'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261737-49-8) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in various scientific disciplines.